Cas no 2680530-86-1 ((3-Bromo-1,2-oxazol-4-yl)methanamine)

• Product Name: (3-Bromo-1,2-oxazol-4-yl)methanamine
• CAS No: 2680530-86-1
• MF: C₄H₅BrN₂O
• MW: 176.999299764633
• CID: 6092971
• PubChem ID: 165942743
• Update Time: 2025-10-21

(3-Bromo-1,2-oxazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1,2-oxazol-4-yl)methanamine
• 2680530-86-1
• EN300-4118794
• (3-Bromo-1,2-oxazol-4-yl)methanamine

• Inchi： 1S/C4H5BrN2O/c5-4-3(1-6)2-8-7-4/h2H,1,6H2
• InChI Key： YHSMXRZENNCOTC-UHFFFAOYSA-N
• SMILES： BrC1C(=CON=1)CN

Computed Properties

• Exact Mass: 175.95853g/mol
• Monoisotopic Mass: 175.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Additional information on (3-Bromo-1,2-oxazol-4-yl)methanamine

Comprehensive Overview of (3-Bromo-1,2-oxazol-4-yl)methanamine (CAS No. 2680530-86-1): Properties, Applications, and Research Insights

The compound (3-Bromo-1,2-oxazol-4-yl)methanamine (CAS No. 2680530-86-1) is a specialized brominated oxazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2-oxazole core with a bromine substituent and an aminomethyl functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic scaffolds for targeting enzymes and receptors.

In recent years, the demand for functionalized oxazole compounds like (3-Bromo-1,2-oxazol-4-yl)methanamine has surged due to their role in medicinal chemistry. The oxazole ring is a privileged structure in drug design, often associated with improved metabolic stability and binding affinity. This compound’s bromine atom offers a reactive site for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, enabling the creation of diverse libraries for high-throughput screening. Its applications extend to crop protection, where it serves as a precursor for novel pesticides and herbicides with enhanced efficacy.

From a synthetic perspective, CAS No. 2680530-86-1 is valued for its compatibility with modern green chemistry principles. Researchers are optimizing its production using catalytic methods to minimize waste and energy consumption, aligning with global sustainability goals. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure purity, a critical factor for preclinical studies. The compound’s stability under various pH conditions also makes it suitable for formulation development in pharmaceutical applications.

The rise of AI-driven drug discovery has further amplified interest in (3-Bromo-1,2-oxazol-4-yl)methanamine. Computational models predict its interactions with biological targets, accelerating the identification of lead compounds. Frequently searched terms such as "oxazole derivatives in cancer research" and "brominated heterocycles synthesis" reflect its relevance in academia and industry. Additionally, its potential in neurological disorders and anti-inflammatory agents is under investigation, addressing pressing healthcare challenges.

Quality control and regulatory compliance are paramount for CAS No. 2680530-86-1. Manufacturers adhere to GMP standards to meet the stringent requirements of clinical trials. The compound’s material safety data sheet (MSDS) provides detailed handling guidelines, emphasizing its safe use in laboratories. As the scientific community continues to explore its applications, (3-Bromo-1,2-oxazol-4-yl)methanamine remains a cornerstone in the development of next-generation therapeutics and agrochemicals.